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bromide
CAS No.: 1323966-30-8
Cat. No.: B1530405
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In the landscape of medicinal chemistry and drug discovery, substituted benzyl halides are
indispensable building blocks. Their intrinsic reactivity as electrophiles allows for the precise
installation of arylmethyl moieties, a common scaffold in a vast array of biologically active
molecules. This guide focuses on a novel, uncharacterized reagent: 4-Chloro-3-ethoxy-2-
fluorobenzyl bromide. Given the absence of comprehensive public data for this specific
compound, this document serves as an in-depth technical and safety assessment. By
leveraging established chemical principles and extrapolating data from structurally similar
analogs, we aim to provide researchers, scientists, and drug development professionals with a
predictive framework for its synthesis, reactivity, potential applications, and, most critically, its
safe handling. This proactive assessment is designed to uphold the highest standards of
scientific integrity and laboratory safety when working with new chemical entities.

Part 1: Molecular Profile and Predicted
Physicochemical Properties

The unique substitution pattern of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide—featuring
chloro, ethoxy, and fluoro groups—suggests its potential for creating highly functionalized

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1530405#bc-rfq
https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

molecules with tailored electronic and steric properties. The fluorine and chlorine atoms can

significantly influence metabolic stability and binding interactions, while the ethoxy group can

modulate lipophilicity and solubility.[1]

Chemical Structure

Caption: Chemical structure of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide.

Predicted Physicochemical Data

The following table summarizes the calculated and estimated properties for this compound.

Experimental values for close analogs are provided for context.

Property Predicted/Calculated Value Context from Analogs
C7HsBrCIF (4-Chloro-2-
Molecular Formula CoHeBrCIFO ]
fluorobenzyl bromide)[2]
) 223.47 g/mol (4-Chloro-2-
Molecular Weight 267.52 g/mol _
fluorobenzyl bromide)[2]
Predicted: Colorless to light .
o Analogs are typically colorless
Appearance yellow/orange liquid or low- o ]
) ) to yellow liquids or solids.[2][3]
melting solid
Not determined; expected to
N ) 98 °C / 15 mmHg (4-Chloro-2-
Boiling Point be >100 °C at reduced )
fluorobenzyl bromide)[2]
pressure
) Not determined; expected to 1.65 g/cm3 (4-Chloro-2-
Density .
be >1.5 g/cm3 fluorobenzyl bromide)[2]
Insoluble in water; soluble in ]
] Reacts slowly with water.[5]
- common organic solvents ,
Solubility Soluble in alcohol, benzene,

(e.g., ethers, halogenated

solvents, benzene).[4]

ether.[4]

Part 2: Reactivity Profile and Synthetic Utility
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The core functionality of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide lies in the reactivity of
the benzylic bromide. Benzyl bromides are potent electrophilic alkylating agents, readily
participating in nucleophilic substitution reactions (typically Sn2).[6][7] This reactivity is the
cornerstone of their utility in organic synthesis.

Causality of Reactivity: The carbon of the bromomethyl (-CH2Br) group is highly electrophilic
due to the strong electron-withdrawing nature of the adjacent bromine atom and the benzene
ring. This makes it an excellent target for a wide range of nucleophiles, including alcohols,
phenols, amines, carboxylates, and thiols. The reaction results in the formation of a new
carbon-nucleophile bond and the displacement of the bromide leaving group.

Key Applications in Synthesis

This reagent is an ideal candidate for introducing the 4-chloro-3-ethoxy-2-fluorobenzyl moiety,
which can be a crucial step in the synthesis of complex target molecules in drug discovery.

» Protecting Group Chemistry: It can be used to install a substituted benzyl protecting group
on alcohols, carboxylic acids, or amines.[6][7]

o Synthesis of Intermediates: Its primary value is as a key building block. For instance,
reacting it with a primary amine could form a secondary amine, a common structural motif in
pharmaceuticals. This approach is leveraged in the synthesis of various therapeutic agents,
including anti-cancer drugs and HIV inhibitors.[2][8]

lllustrative Synthetic Workflow: N-Alkylation

The following diagram illustrates a generalized workflow for the use of 4-Chloro-3-ethoxy-2-
fluorobenzyl bromide in an N-alkylation reaction, a fundamental transformation in
pharmaceutical synthesis.
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[Start: Reagentsj

4-Chloro-3-ethoxy-2-fluorobenzyl bromide

+
. . Aprotic Solvent
Primary/Secondary Amine (R2NH) [ o ]
N (e.g., DMF, Acetonitrile)

Non-nucleophilic Base (e.g., DIPEA)

Reaction Vessel
(Stir at 25-50 °C)

Reaction complete

Final Product:
N-(4-chloro-3-ethoxy-2-fluorobenzyl)amine

Click to download full resolution via product page

Caption: Generalized workflow for an Sn2 N-alkylation reaction.
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Part 3: Hazard Assessment and Safe Handling

Protocols

This section is critical. Based on extensive data for structural analogs, 4-Chloro-3-ethoxy-2-

fluorobenzyl bromide must be presumed to be a corrosive, toxic, and lachrymatory

compound.[5][6][9] The toxicological properties have not been fully investigated, demanding a

highly cautious approach.[10]

GHS Hazard Classification (Predicted)

This classification is extrapolated from data on closely related benzyl bromides.

Hazard Class

Hazard Statement

GHS Pictogram

Source (Analog)

Skin

H314: Causes severe

) o skin burns and eye Corrosion [O1[11]
Corrosion/Irritation
damage.
) H318: Causes serious )
Serious Eye Damage Corrosion [9]

eye damage.

Acute Toxicity (Oral)

H302: Harmful if

swallowed.

Exclamation Mark

[3]

STOT - Single

Exposure

H335: May cause

respiratory irritation.

Exclamation Mark

[9]

Toxicological Profile (Inferred)

e Primary Hazard: The compound is a potent lachrymator (tear-producing agent) and is

intensely irritating to the skin, eyes, and mucous membranes.[5][6][7] Contact with skin or

eyes will likely cause immediate and severe burns.[11][12]

 Inhalation: Inhalation of vapors will cause irritation to the respiratory tract, potentially leading

to coughing, sore throat, and, in severe cases, pulmonary edema.[13][14]

 Ingestion: Ingestion is expected to cause severe damage to the gastrointestinal tract.[5][10]
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e Long-Term Exposure: Insufficient data exists. However, halogenated organic compounds as
a class can have various chronic health effects.[15] A similar substance, benzyl chloride, is a
known carcinogen, though data for benzyl bromide is insufficient.[5]

Mandatory Safe Handling Protocol

Adherence to this protocol is non-negotiable for mitigating the significant risks associated with
this compound.

e Engineering Controls:

o All handling of the material, including weighing and transfers, MUST be conducted within a
certified chemical fume hood with sufficient airflow.[12]

o Ensure a safety shower and eyewash station are immediately accessible and have been
recently tested.[11]

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[16]
Standard safety glasses are insufficient.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Inspect
gloves for any signs of degradation or puncture before use. Change gloves immediately if
contamination is suspected.[16]

o Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.[4]
e Procedural Safeguards:
o Avoid all personal contact, including inhalation.[4] Do not work with this chemical alone.

o Use only glass or other compatible containers. Benzyl bromide reacts with many metals,
especially in the presence of moisture.[4][5]

o Keep containers securely sealed when not in use and store under an inert atmosphere if
possible.[10] The compound is likely sensitive to moisture and light.[16][17]
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o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]

Emergency Response Workflow

Exposure Event

(Skin Contact) (Eye Contact) (Inhalation)

Small Spill in Fume Hood

Alert others. Evacuate if necessary.
Cover with inert absorbent material
(e.g., sand, vermiculite).
Collect into sealed container for hazardous waste,

Immediately flush with copious Immediately flush with copious
amounts of water for at least 15 min. amounts of water for at least 15 min.
Remove contaminated clothing. Hold eyelids open.

Move to fresh air immediately.
Provide rest.

SEEK IMMEDIATE
MEDICAL ATTENTION

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.inchem.org/documents/icsc/icsc/eics1225.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7498
https://pubchem.ncbi.nlm.nih.gov/compound/benzylbromide
https://patentimages.storage.googleapis.com/17/1c/a5/7c044c73e0dc83/WO2014056465A1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2707-F-01.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1020830&productDescription=4-FLROBENZYL+BROMIDE+97%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7540_2.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-benzyl-bromide-CASNO-100-39-0047D-EN.aspx
https://cameochemicals.noaa.gov/report?key=CH234
https://pmc.ncbi.nlm.nih.gov/articles/PMC10622110/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-29.pdf
https://westliberty.edu/health-and-safety/files/2013/03/Benzyl-Bromide.pdf
https://www.benchchem.com/product/b1530405/docs#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.benchchem.com/product/b1530405/docs#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.benchchem.com/product/b1530405/docs#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.benchchem.com/product/b1530405/docs#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.benchchem.com/product/b1530405?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

